Cas no 2228228-94-0 (tert-butyl N-[1-oxo-2-(3-phenyl-1H-pyrazol-4-yl)propan-2-yl]carbamate)
tert-butyl N-[1-oxo-2-(3-phenyl-1H-pyrazol-4-yl)propan-2-yl]carbamate Chemical and Physical Properties
Names and Identifiers
-
- 2228228-94-0
- EN300-1886545
- tert-butyl N-[1-oxo-2-(3-phenyl-1H-pyrazol-4-yl)propan-2-yl]carbamate
-
- Inchi: 1S/C17H21N3O3/c1-16(2,3)23-15(22)19-17(4,11-21)13-10-18-20-14(13)12-8-6-5-7-9-12/h5-11H,1-4H3,(H,18,20)(H,19,22)
- InChI Key: CLPSNCNKEJUITN-UHFFFAOYSA-N
- SMILES: O(C(NC(C=O)(C)C1C=NNC=1C1C=CC=CC=1)=O)C(C)(C)C
Computed Properties
- Exact Mass: 315.15829154g/mol
- Monoisotopic Mass: 315.15829154g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 429
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 84.1Ų
tert-butyl N-[1-oxo-2-(3-phenyl-1H-pyrazol-4-yl)propan-2-yl]carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1886545-0.05g |
tert-butyl N-[1-oxo-2-(3-phenyl-1H-pyrazol-4-yl)propan-2-yl]carbamate |
2228228-94-0 | 0.05g |
$1344.0 | 2023-06-01 | ||
| Enamine | EN300-1886545-0.1g |
tert-butyl N-[1-oxo-2-(3-phenyl-1H-pyrazol-4-yl)propan-2-yl]carbamate |
2228228-94-0 | 0.1g |
$1408.0 | 2023-06-01 | ||
| Enamine | EN300-1886545-0.25g |
tert-butyl N-[1-oxo-2-(3-phenyl-1H-pyrazol-4-yl)propan-2-yl]carbamate |
2228228-94-0 | 0.25g |
$1472.0 | 2023-06-01 | ||
| Enamine | EN300-1886545-0.5g |
tert-butyl N-[1-oxo-2-(3-phenyl-1H-pyrazol-4-yl)propan-2-yl]carbamate |
2228228-94-0 | 0.5g |
$1536.0 | 2023-06-01 | ||
| Enamine | EN300-1886545-1.0g |
tert-butyl N-[1-oxo-2-(3-phenyl-1H-pyrazol-4-yl)propan-2-yl]carbamate |
2228228-94-0 | 1g |
$1599.0 | 2023-06-01 | ||
| Enamine | EN300-1886545-2.5g |
tert-butyl N-[1-oxo-2-(3-phenyl-1H-pyrazol-4-yl)propan-2-yl]carbamate |
2228228-94-0 | 2.5g |
$3136.0 | 2023-06-01 | ||
| Enamine | EN300-1886545-5.0g |
tert-butyl N-[1-oxo-2-(3-phenyl-1H-pyrazol-4-yl)propan-2-yl]carbamate |
2228228-94-0 | 5g |
$4641.0 | 2023-06-01 | ||
| Enamine | EN300-1886545-10.0g |
tert-butyl N-[1-oxo-2-(3-phenyl-1H-pyrazol-4-yl)propan-2-yl]carbamate |
2228228-94-0 | 10g |
$6882.0 | 2023-06-01 |
tert-butyl N-[1-oxo-2-(3-phenyl-1H-pyrazol-4-yl)propan-2-yl]carbamate Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on tert-butyl N-[1-oxo-2-(3-phenyl-1H-pyrazol-4-yl)propan-2-yl]carbamate
Research Brief on tert-butyl N-[1-oxo-2-(3-phenyl-1H-pyrazol-4-yl)propan-2-yl]carbamate (CAS: 2228228-94-0)
The compound tert-butyl N-[1-oxo-2-(3-phenyl-1H-pyrazol-4-yl)propan-2-yl]carbamate (CAS: 2228228-94-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.
Recent studies have highlighted the role of tert-butyl N-[1-oxo-2-(3-phenyl-1H-pyrazol-4-yl)propan-2-yl]carbamate as a key intermediate in the synthesis of novel bioactive molecules. The compound's unique structural features, including the pyrazole ring and carbamate moiety, make it a versatile scaffold for the development of inhibitors targeting various enzymes and receptors. Researchers have employed advanced synthetic methodologies, such as multi-component reactions and catalytic asymmetric synthesis, to optimize the production of this compound with high yield and purity.
In terms of biological activity, preliminary investigations have demonstrated that derivatives of tert-butyl N-[1-oxo-2-(3-phenyl-1H-pyrazol-4-yl)propan-2-yl]carbamate exhibit promising inhibitory effects against several disease-relevant targets. For instance, studies have shown that these compounds can modulate the activity of kinases involved in inflammatory and oncogenic pathways. Additionally, the compound's ability to interact with specific protein-protein interfaces has been explored, suggesting its potential as a tool for probing biological mechanisms.
One of the most notable advancements in the research of this compound is its application in the development of small-molecule therapeutics for cancer and autoimmune diseases. Recent preclinical studies have reported that optimized derivatives of tert-butyl N-[1-oxo-2-(3-phenyl-1H-pyrazol-4-yl)propan-2-yl]carbamate display enhanced selectivity and potency in cell-based assays. These findings underscore the compound's potential as a lead candidate for further drug development.
Despite these promising results, challenges remain in the optimization of the compound's pharmacokinetic properties and toxicity profile. Researchers are actively investigating strategies to improve its bioavailability and reduce off-target effects. Computational modeling and structure-activity relationship (SAR) studies are being employed to guide the design of next-generation derivatives with improved therapeutic indices.
In conclusion, tert-butyl N-[1-oxo-2-(3-phenyl-1H-pyrazol-4-yl)propan-2-yl]carbamate represents a valuable chemical entity with significant potential in medicinal chemistry. Ongoing research efforts are expected to further elucidate its mechanisms of action and expand its applications in drug discovery. The compound's versatility and bioactive properties position it as a promising candidate for the development of novel therapeutics targeting a range of diseases.
2228228-94-0 (tert-butyl N-[1-oxo-2-(3-phenyl-1H-pyrazol-4-yl)propan-2-yl]carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)